62571-86-2

Captopril

In Stock

• CAS RN:
• 62571-86-2

• Formula:
• C9H15NO3S

• InChI:
• InChI=1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6-,7+/m1/s1

• InChIKey:
• FAKRSMQSSFJEIM-BQBZGAKWSA-N

• Potent ACE inhibitor (IC50 = 21 nM). Reversible and competitive leukotriene A4 hydrolase inhibitor (Ki = 6 μM, leukotriene B4 formation). Vasodilatory and antihypertensive effects in vivo. Orally active.
  Captopril is an inhibitor of angiotensin-converting enzyme (ACE;  IC50 = 23 nM for the rabbit lung enzyme). It inhibits contractions in isolated guinea pig ileal segments induced by angiotensin I or bradykinin (IC50s = 23 and 3 nM, respectively) but not those induced by angiotensin II, histamine, acetylcholine, serotonin (5-HT), or prostaglandin E1 (PGE1;  IC50s = >10 µM for all). Captopril (0.1-1 mg/kg) inhibits angiotensin I-induced pressor responses in conscious normotensive rats. It reduces mean blood pressure in two kidney-one clip renal hypertensive (2K-1C) rats and spontaneously hypertensive rats (SHRs). Captopril also reduces cytopathogenicity induced b...

1-(2-Methyl-3-sulfanylpropanoyl)pyrrolidine-2-carboxylic acid

• CAS RN:
• 1403368-73-9; 62571-86-2

• Formula:
• C9H15NO3S

• InChI:
• InChI=1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)

• InChIKey:
• FAKRSMQSSFJEIM-UHFFFAOYSA-N

• 1-(2-Methyl-3-sulfanylpropanoyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C9H15NO3S and its molecular weight is 217.28. The purity is usually 95%.